4-(1H-benzimidazol-2-yl)-1-(4-chlorophenyl)pyrrolidin-2-one
Description
4-(1H-benzimidazol-2-yl)-1-(4-chlorophenyl)pyrrolidin-2-one is a chemical compound that has gained significant attention in the field of scientific research. It is a heterocyclic organic compound that has been synthesized for various applications.
Scientific Research Applications
Synthetic Methodologies and Chemical Properties
Polycyclic Systems and Predictive Biological Activity : The synthesis of novel polycyclic systems, including oxadiazole and pyrrolidinone derivatives, illustrates the chemical versatility and potential for predictive biological activity modeling. Such methodologies could apply to derivatives of "4-(1H-benzimidazol-2-yl)-1-(4-chlorophenyl)pyrrolidin-2-one" for exploring its biological and pharmacological properties (Kharchenko, Detistov, & Orlov, 2008).
Biological Applications
Anticancer and Antibacterial Activities : Complexes involving benzimidazole ligands, similar in structure to the compound of interest, show potential as anticancer agents, highlighting the importance of such compounds in medicinal chemistry. For example, Pd(II) and Pt(II) complexes with benzimidazole ligands have been synthesized, displaying promising cytotoxic activities against various cancer cell lines (Ghani & Mansour, 2011). Additionally, benzimidazole derivatives exhibit antibacterial and antifungal activities, suggesting a broad spectrum of potential therapeutic applications (Maddila, Gorle, Seshadri, Lavanya, & Jonnalagadda, 2016).
Material Science
Polyimides and Thermally Stable Materials : The synthesis of novel unsymmetrical diamine monomers incorporating imidazole and benzimidazole groups, leading to polyimides with excellent solubility and thermal stability, demonstrates the compound's relevance in material science. Such properties could be explored for derivatives of "4-(1H-benzimidazol-2-yl)-1-(4-chlorophenyl)pyrrolidin-2-one" to develop new materials with specialized applications (Ghaemy & Alizadeh, 2009).
properties
IUPAC Name |
4-(1H-benzimidazol-2-yl)-1-(4-chlorophenyl)pyrrolidin-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14ClN3O/c18-12-5-7-13(8-6-12)21-10-11(9-16(21)22)17-19-14-3-1-2-4-15(14)20-17/h1-8,11H,9-10H2,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ANDKTGRIQSHNPP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1=O)C2=CC=C(C=C2)Cl)C3=NC4=CC=CC=C4N3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14ClN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1H-benzimidazol-2-yl)-1-(4-chlorophenyl)pyrrolidin-2-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(4-fluorobenzyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide](/img/structure/B2861046.png)
![2-{[(2-chlorophenyl)methyl]sulfanyl}-5-methyl-7-(4-nitrophenyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide](/img/structure/B2861047.png)
![Tert-butyl 2-[3-(methylaminomethyl)phenoxy]acetate](/img/structure/B2861048.png)
![N-{[2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-yl]carbonyl}-N'-phenylurea](/img/structure/B2861056.png)
![N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(5-methoxy-2-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-4-oxopyridin-1(4H)-yl)acetamide](/img/structure/B2861063.png)
![2-(3,4-dimethoxyphenyl)-5-(3-fluorobenzyl)-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one 1,1-dioxide](/img/structure/B2861067.png)
